Cas no 1705560-96-8 (N-[2-Methoxy-2-(5-methyl-2-thienyl)ethyl]-2-(2-methoxyphenoxy)acetamide)

• Product Name: N-[2-Methoxy-2-(5-methyl-2-thienyl)ethyl]-2-(2-methoxyphenoxy)acetamide
• CAS No: 1705560-96-8
• MF: C₁₇H₂₁NO₄S
• MW: 335.417943716049
• CID: 5366006
• Update Time: 2025-05-19

N-[2-Methoxy-2-(5-methyl-2-thienyl)ethyl]-2-(2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Methoxy-2-(5-methyl-2-thienyl)ethyl]-2-(2-methoxyphenoxy)acetamide

• Inchi： 1S/C17H21NO4S/c1-12-8-9-16(23-12)15(21-3)10-18-17(19)11-22-14-7-5-4-6-13(14)20-2/h4-9,15H,10-11H2,1-3H3,(H,18,19)
• InChI Key： CXKVNMWIPJIKCH-UHFFFAOYSA-N
• SMILES： C(NCC(OC)C1SC(C)=CC=1)(=O)COC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-[2-Methoxy-2-(5-methyl-2-thienyl)ethyl]-2-(2-methoxyphenoxy)acetamide

Comprehensive Overview of N-[2-Methoxy-2-(5-methyl-2-thienyl)ethyl]-2-(2-methoxyphenoxy)acetamide (CAS No. 1705560-96-8)

N-[2-Methoxy-2-(5-methyl-2-thienyl)ethyl]-2-(2-methoxyphenoxy)acetamide, with the CAS number 1705560-96-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining methoxy and thienyl groups, which are critical for its potential applications in drug development. Researchers are particularly interested in its bioactive properties, as it may serve as a precursor or intermediate in the synthesis of novel therapeutic agents.

The compound’s chemical name reflects its complex architecture, highlighting key functional groups such as the 2-methoxyphenoxy and 5-methyl-2-thienyl moieties. These structural elements contribute to its molecular stability and interaction potential with biological targets. In recent years, the demand for custom synthesis of such compounds has surged, driven by advancements in precision medicine and targeted drug delivery systems. This aligns with the growing trend of personalized therapeutics, where compounds like CAS 1705560-96-8 play a pivotal role.

From a synthetic chemistry perspective, N-[2-Methoxy-2-(5-methyl-2-thienyl)ethyl]-2-(2-methoxyphenoxy)acetamide exemplifies the integration of heterocyclic and aromatic components. Its thiophene ring, a common motif in medicinal chemistry, enhances its potential for drug-likeness and metabolic stability. These attributes make it a subject of interest for researchers exploring central nervous system (CNS) therapeutics or enzyme modulation, topics frequently searched in academic and industrial databases.

The compound’s CAS registry number 1705560-96-8 ensures precise identification in global chemical databases, facilitating intellectual property (IP) protection and regulatory compliance. As the pharmaceutical industry shifts toward green chemistry and sustainable synthesis, the environmental impact of producing such compounds is also under scrutiny. This resonates with current ESG (Environmental, Social, and Governance) trends, where eco-friendly synthesis methods are prioritized.

In addition to its pharmaceutical applications, CAS 1705560-96-8 is studied for its material science potential. Its molecular design allows for modifications that could yield advanced polymers or sensors, addressing the rising demand for smart materials. This dual applicability underscores its versatility, making it a recurring keyword in cross-disciplinary research queries.

For laboratories and manufacturers, the supply chain of N-[2-Methoxy-2-(5-methyl-2-thienyl)ethyl]-2-(2-methoxyphenoxy)acetamide requires stringent quality control protocols. Analytical techniques like HPLC, NMR, and mass spectrometry are essential to verify its purity, a topic frequently discussed in analytical chemistry forums. The compound’s storage conditions and shelf life are also critical considerations, often searched by laboratory technicians and procurement specialists.

In summary, CAS 1705560-96-8 represents a convergence of chemical innovation and practical utility. Its relevance to drug discovery, material engineering, and sustainable chemistry positions it as a compound of enduring interest. As research continues to uncover its full potential, this molecule is likely to remain a focal point in scientific literature and industry reports, meeting the evolving needs of modern science.